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Compound of Interest

Compound Name: PSN 375963

Cat. No.: B1678300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSN-375963 is a synthetic agonist of the G protein-coupled receptor 119 (GPR119), a

promising therapeutic target for type 2 diabetes and other metabolic disorders. Accurate and

consistent preparation of PSN-375963 stock solutions is critical for obtaining reliable and

reproducible results in in vitro experiments. These application notes provide detailed protocols

for the preparation, storage, and handling of PSN-375963 stock solutions.

Chemical Properties
Two common forms of PSN-375963 are commercially available: the free base and the

hydrochloride (HCl) salt. It is crucial to note which form is being used, as their molecular

weights differ, which will affect the calculation of molar concentrations.

Property PSN-375963 PSN-375963 hydrochloride

Molecular Formula C₁₇H₂₃N₃O C₁₇H₂₃N₃O · HCl

Molecular Weight 285.39 g/mol 321.84 g/mol [1]

CAS Number 388575-52-8 1781834-82-9

Solubility and Stability
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While specific quantitative solubility data for PSN-375963 in dimethyl sulfoxide (DMSO) is not

readily available in the public domain, general guidelines for small molecule inhibitors suggest

that DMSO is a suitable solvent. It is recommended to empirically determine the solubility for

your specific batch of the compound. For stability, it is best practice to prepare fresh stock

solutions and avoid repeated freeze-thaw cycles. As a general guideline, stock solutions in

anhydrous DMSO can be stored at -20°C or -80°C for several months.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of PSN-375963 hydrochloride in
DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of PSN-375963

hydrochloride.

Materials:

PSN-375963 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution of PSN-375963

hydrochloride (MW: 321.84 g/mol ), the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 321.84 g/mol x 1000 mg/g = 3.2184 mg
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Weigh the compound: Carefully weigh out approximately 3.22 mg of PSN-375963

hydrochloride powder using an analytical balance and transfer it to a sterile 1.5 mL

microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a 37°C water bath for a few minutes may aid in

dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL)

in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Working Solution Preparation
For in vitro experiments, the concentrated DMSO stock solution must be diluted to the final

working concentration in the appropriate cell culture medium or assay buffer. It is critical to

ensure that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid

solvent-induced toxicity.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock solution, a 1:1000

dilution is required. This can be achieved by adding 1 µL of the 10 mM stock solution to 999 µL

of the assay medium.

GPR119 Signaling Pathway
PSN-375963 acts as an agonist for GPR119, a Gαs-coupled receptor. Upon activation,

GPR119 stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP)

levels. This signaling cascade plays a key role in glucose homeostasis by promoting insulin

secretion from pancreatic β-cells and the release of incretin hormones like glucagon-like

peptide-1 (GLP-1) from enteroendocrine L-cells.
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Caption: GPR119 signaling pathway activated by PSN-375963.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using PSN-375963 in

in vitro experiments.
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Caption: Workflow for PSN-375963 stock and working solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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